Cas no 89970-83-2 (Acetic acid,(2-pyridinylcarbonyl)azanyl ester)

• Product name: Acetic acid,(2-pyridinylcarbonyl)azanyl ester
• CAS No: 89970-83-2
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 724161

Acetic acid,(2-pyridinylcarbonyl)azanyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,(2-pyridinylcarbonyl)azanyl ester
• (pyridine-2-carbonylamino) acetate
• Hydroxylamine, O-acetyl-N-picolinoyl-
• Acetic acid, (2-pyridinylcarbonyl)azanyl ester

• Inchi： 1S/C8H8N2O3/c1-6(11)13-10-8(12)7-4-2-3-5-9-7/h2-5H,1H3,(H,10,12)
• InChI Key： ZFYHQFMLKMOTOH-UHFFFAOYSA-N
• SMILES： C(ONC(C1=NC=CC=C1)=O)(=O)C

Computed Properties

• Exact Mass: 180.053
• Monoisotopic Mass: 180.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0

Experimental Properties

• Density: 1.259
• Refractive Index: 1.532
• pka: 1.79±0.10(Predicted)